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Compound of Interest

Compound Name: 3,5-Difluoroaniline

Cat. No.: B1215098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluoroaniline is a versatile chemical intermediate widely used in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1] Its unique fluorinated structure enhances

reactivity and stability, making it a valuable component in drug discovery and development.[1]

However, 3,5-Difluoroaniline is also classified as harmful and toxic, necessitating strict

adherence to safety protocols to minimize exposure risks and ensure a safe laboratory

environment. This document provides detailed procedures for the safe handling, storage, and

emergency management of 3,5-Difluoroaniline.

Physicochemical and Hazard Data
Proper safety procedures are predicated on a thorough understanding of the substance's

properties and associated hazards.

Table 1: Physicochemical Properties of 3,5-Difluoroaniline
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Property Value Reference

CAS Number 372-39-4 [1][2][3]

Molecular Formula C₆H₅F₂N [1][2][3]

Molecular Weight 129.11 g/mol [1][2][3]

Appearance

White or colorless to

amber/dark green powder,

lump, or clear liquid

[1][2]

Melting Point 37-41 °C (98.6-105.8 °F) [1][3][4]

Boiling Point 80-82 °C @ 20 mmHg [1][5]

Flash Point 75 °C (167 °F) - closed cup [3]

Density 1.29 g/cm³ [1][5]

Solubility Insoluble in water [4][5]

Table 2: GHS Hazard Classification for 3,5-Difluoroaniline

Hazard Class Hazard Code Hazard Statement Reference

Acute Toxicity, Oral H302 Harmful if swallowed [6][7][8]

Acute Toxicity, Dermal H311 / H312
Toxic / Harmful in

contact with skin
[2][6][7]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [6][7][8]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3][6][8]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3][6][8]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[3][6][8]
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Handling Protocols
Adherence to the following protocols is mandatory to prevent exposure.

Engineering Controls
Ventilation: Always handle 3,5-Difluoroaniline in a well-ventilated area.[6] All weighing and

transfer operations must be conducted inside a certified chemical fume hood to prevent the

inhalation of dust or vapors.[7][9]

Safety Equipment: An eyewash station and safety shower must be readily accessible and

located close to the workstation.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Required Personal Protective Equipment
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Protection Type Specification Reference

Eye/Face

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved

eyeshields.

[7][9]

Hand

Chemical-resistant gloves

(e.g., PVC, nitrile rubber).

Inspect gloves for integrity

before use.

[6][7]

Respiratory

Not required if handled within a

fume hood. For cleanup of

large spills or in case of

ventilation failure, a NIOSH-

approved N95 dust mask or P1

(EU EN 143) respirator is

necessary.

[9]

Body

A lab coat or a complete

chemical-protective suit. Wear

safety footwear or rubber

gumboots.

[6][9]

Standard Handling Procedure
Preparation: Cordon off the work area. Ensure the fume hood is operational and the sash is

at the appropriate height. Assemble all necessary equipment and reagents.

Don PPE: Put on all required PPE as specified in Table 3.

Handling:

Avoid all personal contact with the substance, including inhalation.[6]

Carefully open the container inside the fume hood.

Avoid generating dust during transfer.[6][7]
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Weigh the required amount and securely close the container.

Post-Handling:

Clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling is complete.[3][6]

Do not eat, drink, or smoke in the handling area.[2][3][6]

Waste Disposal
Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local, state, and federal regulations.[2][6]

Contaminated materials (gloves, absorbent pads, etc.) must be collected in a suitable,

labeled, and sealed container for hazardous waste disposal.[6][7]

Storage Procedures
Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Storage Conditions
Table 4: Recommended Storage Conditions
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Condition Specification Reference

Temperature

Store in a cool, dry place.

Refrigeration at 2-8 °C is

recommended.

[1][6][9]

Container
Keep in original, tightly closed

containers.
[2][6][9]

Atmosphere

Store in a well-ventilated area.

[3][6] Some suppliers

recommend storing under an

inert gas.[2]

Security
Store in a locked cabinet or

facility to restrict access.
[2][3][6]

Protection

Protect containers from

physical damage, light, and

heat.[2][6]

Incompatible Materials
Store 3,5-Difluoroaniline away from the following incompatible substances:

Acids[3][7]

Strong oxidizing agents[3][7]

Acid anhydrides[3][7]

Acid chlorides[3][7]

Chloroformates[3][7]

Foodstuff containers[6]

Emergency Protocols
Immediate and appropriate action is critical in the event of an emergency.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids apart.[3][6] Seek immediate medical attention.[3][8]

Skin Contact: Take off immediately all contaminated clothing.[2] Wash the affected area with

plenty of soap and water for at least 15 minutes.[3][7] Seek medical attention if skin irritation

occurs or if you feel unwell.[2][6]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3][6] If the person is not breathing, provide artificial respiration.[7] Call a POISON

CENTER or doctor immediately.[2]

Ingestion: If swallowed, rinse mouth with water.[3][7] Do NOT induce vomiting.[6] Never give

anything by mouth to an unconscious person.[7] Call a POISON CENTER or doctor

immediately.[2]

Spill Response Protocol
Minor Spill (Small quantity in a controlled area like a fume hood)

Alert: Notify personnel in the immediate vicinity.

Control: Ensure proper ventilation (fume hood) to capture dust/vapors.

Absorb: Cover the spill with a non-combustible absorbent material like sand, earth, or

vermiculite.[6][10] Use dry clean-up procedures and avoid creating dust.[6]

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[7]

Decontaminate: Clean the spill area thoroughly with soap and water, then wipe dry.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.

Major Spill (Large quantity, outside of a fume hood, or if the situation is unknown)

Evacuate: Immediately evacuate the area.[6]
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Alert: Alert the site's emergency response team and the fire department, informing them of

the material and hazard.[6]

Isolate: Close doors to the affected area and prevent entry. Move upwind from the spill.[6]

Ventilate: If safe to do so, increase ventilation to the area.

Await Response: Only personnel trained and equipped for hazardous material cleanup

should handle the spill.[11] They must wear appropriate PPE, including a self-contained

breathing apparatus.[6][7]

Visual Workflow Diagrams
The following diagrams illustrate the key safety workflows for handling 3,5-Difluoroaniline.
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Caption: Workflow for Safe Handling of 3,5-Difluoroaniline.
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Caption: Emergency Response Protocol for a 3,5-Difluoroaniline Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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